Cas no 1213092-62-6 ((2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol
• CAS No: 1213092-62-6
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 6586686
• PubChem ID: 131586507
• Update Time: 2025-10-17

(2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol
• 1213092-62-6
• EN300-1981247

• Inchi： 1S/C11H11ClN2O/c12-11-8(9(13)6-15)5-7-3-1-2-4-10(7)14-11/h1-5,9,15H,6,13H2/t9-/m0/s1
• InChI Key： JMKAJPPOCQYUAL-VIFPVBQESA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)[C@H](CO)N

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol (CAS: 1213092-62-6)

In recent years, the compound (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol (CAS: 1213092-62-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its quinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The unique structural features of this compound, including the 2-chloroquinoline moiety and the (R)-configured amino alcohol group, contribute to its biological activity and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the mechanism of action of (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against bacterial DNA gyrase, a key target for antimicrobial agents. The study revealed that the 2-chloroquinoline moiety interacts with the ATP-binding site of the enzyme, while the amino alcohol group enhances binding affinity through hydrogen bonding interactions. These findings suggest that further optimization of this scaffold could lead to the development of new antibiotics with improved efficacy against resistant strains.

In the field of oncology, research published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the anticancer properties of (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol derivatives. The study identified several analogs with significant cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies indicated that these compounds induce apoptosis through the mitochondrial pathway and exhibit selective toxicity towards cancer cells while sparing normal cells. The researchers highlighted the importance of the (R)-configuration at the amino alcohol center for maintaining optimal biological activity.

Synthetic approaches to (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol have also seen recent advancements. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis route that achieves higher yields and enantiomeric purity compared to previous methods. The new protocol utilizes a chiral auxiliary-mediated Strecker synthesis followed by reduction, providing access to multigram quantities of the target compound with >99% ee. This development is particularly significant for enabling larger-scale biological evaluations and potential preclinical studies.

Pharmacokinetic studies of (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol have revealed both challenges and opportunities for drug development. While the compound demonstrates good membrane permeability in Caco-2 assays, its metabolic stability in liver microsomes appears suboptimal. Recent structure-activity relationship (SAR) studies have focused on modifying the quinoline core and amino alcohol side chain to improve metabolic stability while maintaining potency. Several promising analogs with enhanced pharmacokinetic profiles have been identified and are currently undergoing further evaluation.

The potential applications of (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol extend beyond antimicrobial and anticancer therapies. Emerging research suggests that this scaffold may have utility in neurological disorders, with preliminary data showing activity against neurodegenerative disease targets. Additionally, computational modeling studies have predicted favorable interactions with various disease-relevant proteins, opening new avenues for therapeutic exploration.

In conclusion, (2R)-2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol (CAS: 1213092-62-6) represents a versatile and promising scaffold in medicinal chemistry. Recent research has significantly advanced our understanding of its biological activities, synthetic accessibility, and structure-activity relationships. While challenges remain in optimizing its drug-like properties, the compound continues to attract attention as a valuable starting point for the development of novel therapeutic agents across multiple disease areas. Future research directions will likely focus on further SAR exploration, mechanism of action studies, and the development of improved synthetic methodologies to support preclinical development.